Cas no 62817-86-1 (ethyl 3-hydroxy-2,2,3-trimethylbutanoate)

• Product Name: ethyl 3-hydroxy-2,2,3-trimethylbutanoate
• CAS No: 62817-86-1
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• MDL: MFCD16749434
• CID: 2789090
• PubChem ID: 12493195
• Update Time: 2025-07-16

ethyl 3-hydroxy-2,2,3-trimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-hydroxy-2,2,3-trimethylbutanoate
• DTXSID50500287
• EN300-252656
• CS-0273124
• 62817-86-1
• AKOS011685318
• SCHEMBL3881192

• MDL： MFCD16749434
• Inchi： 1S/C9H18O3/c1-6-12-7(10)8(2,3)9(4,5)11/h11H,6H2,1-5H3
• InChI Key： CFVKSIVXADIGTC-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 174.125594432Da
• Monoisotopic Mass: 174.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 3-hydroxy-2,2,3-trimethylbutanoate

Recent Advances in the Application of Ethyl 3-hydroxy-2,2,3-trimethylbutanoate (CAS: 62817-86-1) in Chemical Biology and Pharmaceutical Research

Ethyl 3-hydroxy-2,2,3-trimethylbutanoate (CAS: 62817-86-1) is a chiral ester compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of bioactive molecules, including fragrances, pharmaceuticals, and agrochemicals. Recent studies have highlighted its potential in asymmetric synthesis, drug delivery systems, and as a precursor for novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

One of the most notable developments in the use of ethyl 3-hydroxy-2,2,3-trimethylbutanoate is its role in the synthesis of chiral building blocks for pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the enantioselective synthesis of β-amino acids, which are critical components of peptide-based drugs. The researchers employed a novel catalytic system to achieve high enantiomeric excess (ee > 95%) using this compound as a starting material. This breakthrough has opened new avenues for the efficient production of chiral drugs with reduced side effects and improved therapeutic efficacy.

In addition to its synthetic applications, ethyl 3-hydroxy-2,2,3-trimethylbutanoate has also been investigated for its potential in drug delivery systems. A recent study in Advanced Materials explored its use as a biocompatible solvent for the formulation of nanoparticle-based drug carriers. The compound's low toxicity and ability to enhance the solubility of hydrophobic drugs make it an attractive candidate for improving the bioavailability of poorly water-soluble therapeutics. Preliminary in vivo studies showed promising results, with enhanced drug uptake and reduced systemic toxicity compared to conventional solvents.

Furthermore, the compound's biological activity has been a subject of interest in antimicrobial research. A 2024 report in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of ethyl 3-hydroxy-2,2,3-trimethylbutanoate exhibit potent inhibitory effects against multidrug-resistant bacterial strains. The study identified specific structural modifications that enhance antimicrobial activity while minimizing cytotoxicity, suggesting its potential as a scaffold for developing new antibiotics. These findings are particularly relevant in the context of the growing global threat of antibiotic resistance.

Despite these advancements, challenges remain in the large-scale production and application of ethyl 3-hydroxy-2,2,3-trimethylbutanoate. Recent research has focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a green chemistry approach published in ACS Sustainable Chemistry & Engineering in 2023 described an enzymatic synthesis method that achieves high conversion rates under mild conditions. This method not only addresses sustainability concerns but also aligns with the pharmaceutical industry's push toward greener manufacturing processes.

In conclusion, ethyl 3-hydroxy-2,2,3-trimethylbutanoate (CAS: 62817-86-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from chiral drug synthesis to drug delivery and antimicrobial development—highlight its versatility and potential for addressing critical challenges in the field. Future research directions may include further exploration of its biological activities, development of more efficient synthetic methodologies, and investigation of its utility in emerging therapeutic areas. As the scientific community continues to uncover its potential, this compound is poised to play an increasingly important role in advancing drug discovery and development.